Cas no 34251-46-2 (Benzeneacetamide,N,N-bis(1-methylethyl)-)

• Product Name: Benzeneacetamide,N,N-bis(1-methylethyl)-
• CAS No: 34251-46-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 320519
• PubChem ID: 118624
• Update Time: 2025-04-19

Benzeneacetamide,N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N,N-bis(1-methylethyl)-
• 1,1-diisopropyl-2-phenylacetamide
• 2-Phenyl-N,N-diisopropylacetamide
• N,N-Bis(1-methylethyl)benzeneacetamide
• N,N-diisopropyl-2-phenylacetamide
• N,N-diisopropyl-2-phenyl-acetamide
• N,N-diisopropyl-2-phenylethanamide
• N,N-Diisopropylbenzeneacetamide
• N,N-diisopropylphenylacetamide
• N,N-diisopropyl-phenylacetamide
• phenylacetic acid diisopropylamide
• AKOS003846067
• F70105
• Benzeneacetamide, N,N-bis(1-methylethyl)-
• DTXSID90877622
• NSC-38494
• SCHEMBL12157433
• 2-PHENYL-N,N-BIS(PROPAN-2-YL)ACETAMIDE
• 2-phenyl-n,n-di(propan-2-yl)acetamide
• NSC38494
• 34251-46-2
• NSC 38494

• Inchi： 1S/C14H21NO/c1-11(2)15(12(3)4)14(16)10-13-8-6-5-7-9-13/h5-9,11-12H,10H2,1-4H3
• InChI Key： VWXNWALHYPKGHU-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.968
• Boiling Point: 328°Cat760mmHg
• Flash Point: 139.7°C
• Refractive Index: 1.505
• PSA: 20.31
• LogP: 2.87450